Cas no 421552-86-5 ((3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol)

• Product Name: (3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol
• CAS No: 421552-86-5
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 4823781
• Update Time: 2025-10-30

(3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol
• 3-(1H-Benzimidazol-2-yl)benzyl alcohol
• [3-(1H-benzimidazol-2-yl)phenyl]methanol

• Inchi： 1S/C14H12N2O/c17-9-10-4-3-5-11(8-10)14-15-12-6-1-2-7-13(12)16-14/h1-8,17H,9H2,(H,15,16)
• InChI Key： GBOMHPYKQJIHHN-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1=NC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9

Additional information on (3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol

Introduction to Compound CAS No. 421552-86-5: (3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol

The compound CAS No. 421552-86-5, commonly referred to as (3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic alcohols, characterized by its unique structure that combines a benzo[d]imidazole ring with a phenolic alcohol group. The benzo[d]imidazole moiety, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, contributes to the compound's distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging both traditional and modern methodologies. For instance, researchers have employed transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, to construct the carbon-carbon bonds within the molecule. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery pipelines.

The structural features of (3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol make it an attractive candidate for exploring its pharmacological properties. Studies have shown that this compound exhibits potent antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property has garnered significant interest in the field of nutraceuticals and cosmeceuticals, where antioxidants play a crucial role in preventing cellular damage and promoting overall health.

In addition to its antioxidant properties, this compound has demonstrated promising anti-inflammatory effects in preclinical models. Research conducted in 2023 revealed that CAS No. 421552-86-5 significantly reduces inflammation by modulating key inflammatory pathways, such as the NF-kB signaling cascade. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents, particularly for chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The versatility of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored its use as a hole transport material in OLEDs, where its high charge carrier mobility and stability under operational conditions make it a promising alternative to conventional materials.

Moreover, the synthesis of (3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol has been optimized to address environmental concerns. Green chemistry principles have been integrated into its production process, minimizing waste generation and reducing reliance on hazardous solvents. This approach aligns with global efforts to promote sustainable chemical manufacturing practices while maintaining high-quality standards.

Looking ahead, ongoing research is focused on unraveling the molecular mechanisms underlying the bioactivity of this compound. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to predict its binding affinities with target proteins and enzymes. These insights are expected to guide further optimization of the compound's structure for enhanced efficacy and reduced toxicity.

In conclusion, CAS No. 421552-86-5, or (3-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol, represents a multifaceted molecule with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.